Cas no 2680548-60-9 (3-{1H-pyrrolo2,3-bpyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid)

• Product Name: 3-{1H-pyrrolo2,3-bpyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid
• CAS No: 2680548-60-9
• MF: C₁₂H₁₀F₃N₃O₃
• MW: 301.221312999725
• CID: 5630490
• PubChem ID: 165929741
• Update Time: 2025-06-23

3-{1H-pyrrolo2,3-bpyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680548-60-9
• 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid
• EN300-28290412
• 3-{1H-pyrrolo2,3-bpyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid

• Inchi： 1S/C12H10F3N3O3/c13-12(14,15)11(21)18-8(10(19)20)4-6-5-17-9-7(6)2-1-3-16-9/h1-3,5,8H,4H2,(H,16,17)(H,18,21)(H,19,20)
• InChI Key： AVMSTNCDHYJLCZ-UHFFFAOYSA-N
• SMILES： FC(C(NC(C(=O)O)CC1=CNC2C1=CC=CN=2)=O)(F)F

Computed Properties

• Exact Mass: 301.06742568g/mol
• Monoisotopic Mass: 301.06742568g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 416
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 95.1Ų

Additional information on 3-{1H-pyrrolo2,3-bpyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid

3-{1H-pyrrolo[2,3-b]pyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic Acid: A Comprehensive Overview

The compound with CAS No 2680548-60-9, known as 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a pyrrolopyridine ring system and a trifluoroacetamido group. These elements contribute to its distinctive chemical properties and potential applications in drug development and advanced materials.

Recent studies have highlighted the importance of pyrrolopyridine derivatives in the design of bioactive molecules. The pyrrolo[2,3-b]pyridine moiety in this compound is known for its ability to form stable π-π interactions, making it a valuable component in the construction of supramolecular assemblies. Furthermore, the trifluoroacetamido group introduces a high degree of electron-withdrawing character, which can modulate the electronic properties of the molecule and enhance its reactivity in certain chemical transformations.

One of the most promising applications of this compound lies in its potential as a building block for peptide-based drugs. The presence of an alpha-amino acid moiety (the propanoic acid part) allows for facile incorporation into peptide synthesis. This feature has been exploited in recent research to develop novel peptide analogs with improved pharmacokinetic profiles. For instance, studies have demonstrated that the incorporation of this compound into peptide sequences can significantly enhance their stability against enzymatic degradation while maintaining bioactivity.

In addition to its role in medicinal chemistry, this compound has also been investigated for its potential in materials science. The combination of the pyrrolopyridine ring system and the trifluoroacetamido group imparts unique optical and electronic properties to the molecule. Researchers have explored its use as a chromophore in organic light-emitting diodes (OLEDs), where it exhibits strong fluorescence emission under UV excitation. This property makes it a candidate for next-generation display technologies.

The synthesis of 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid involves a multi-step process that combines principles from organic synthesis and catalytic chemistry. Key steps include the formation of the pyrrolopyridine ring through a tandem cyclization reaction and the subsequent introduction of the trifluoroacetamido group via nucleophilic acylation. Recent advancements in catalytic asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are invaluable for studying stereochemical effects in biological systems.

From an environmental perspective, this compound has been evaluated for its biodegradability and eco-toxicological profile. Studies indicate that it exhibits low toxicity towards aquatic organisms and undergoes rapid biodegradation under aerobic conditions. These findings are particularly relevant for its potential use in agricultural or industrial applications where environmental impact is a critical consideration.

In conclusion, 3-{1H-pyrrolo[2,3-b]pyridin-3-yl}-2-(2,2,2-trifluoroacetamido)propanoic acid represents a versatile molecule with diverse applications across multiple disciplines. Its unique structural features and favorable chemical properties make it an attractive candidate for further research and development in areas ranging from drug discovery to advanced materials science.